Cas no 2138552-25-5 (1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine)

• Product Name: 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine
• CAS No: 2138552-25-5
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 6592652
• PubChem ID: 165792754
• Update Time: 2025-05-20

1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-1155249
• 2138552-25-5
• 1-chloromethanesulfonyl-2,5-dimethylpyrrolidine
• 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine

• Inchi： 1S/C7H14ClNO2S/c1-6-3-4-7(2)9(6)12(10,11)5-8/h6-7H,3-5H2,1-2H3
• InChI Key： DACRKPCVZBICMU-UHFFFAOYSA-N
• SMILES： ClCS(N1C(C)CCC1C)(=O)=O

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine

Introduction to 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine (CAS No. 2138552-25-5)

1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine (CAS No. 2138552-25-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds containing a nitrogen atom. The presence of the chloromethanesulfonyl group and the dimethyl substituents on the pyrrolidine ring imparts specific chemical and biological characteristics that make it a valuable molecule for various research and development activities.

The synthesis of 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine involves several well-established organic reactions, including the formation of the pyrrolidine ring and the subsequent introduction of the chloromethanesulfonyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2021 detailed a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of its chemical properties, 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine exhibits high stability under a wide range of conditions. The chloromethanesulfonyl group is known for its reactivity in various chemical transformations, such as nucleophilic substitution reactions and coupling reactions. This reactivity makes it a versatile intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Additionally, the dimethyl substituents on the pyrrolidine ring enhance the compound's lipophilicity, which can be advantageous in designing molecules with improved bioavailability.

The biological activity of 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine has been explored in several studies. One notable application is its use as a building block in the development of novel drugs targeting specific biological pathways. For example, a research team at the University of California published a study in 2020 demonstrating that derivatives of this compound showed promising activity against certain cancer cell lines by inhibiting key enzymes involved in cell proliferation. The ability to modulate these enzymes through structural modifications highlights the potential of 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine as a lead compound for drug discovery.

Beyond its pharmaceutical applications, 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. A recent study published in Macromolecules explored the use of this compound as a monomer in polymerization reactions to create materials with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics and aerospace.

In conclusion, 1-Chloromethanesulfonyl-2,5-dimethylpyrrolidine (CAS No. 2138552-25-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and its biological activity is further elucidated, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in organic chemistry, medicinal chemistry, and materials science.